Cas no 1546932-26-6 (4-bromo-1-(2-ethylbutyl)-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-(2-ethylbutyl)-1H-pyrazol-3-amine
• CAS No: 1546932-26-6
• MF: C₉H₁₆BrN₃
• MW: 246.147440910339
• CID: 6169724
• PubChem ID: 82927358
• Update Time: 2025-09-27

4-bromo-1-(2-ethylbutyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(2-ethylbutyl)-1H-pyrazol-3-amine
• EN300-1107774
• AKOS021246622
• 1546932-26-6

• Inchi： 1S/C9H16BrN3/c1-3-7(4-2)5-13-6-8(10)9(11)12-13/h6-7H,3-5H2,1-2H3,(H2,11,12)
• InChI Key： WAPLNHYNQAKJIJ-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CC(CC)CC

Computed Properties

• Exact Mass: 245.05276g/mol
• Monoisotopic Mass: 245.05276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-bromo-1-(2-ethylbutyl)-1H-pyrazol-3-amine

Exploring the Properties and Applications of 4-bromo-1-(2-ethylbutyl)-1H-pyrazol-3-amine (CAS No. 1546932-26-6)

In the realm of organic chemistry, 4-bromo-1-(2-ethylbutyl)-1H-pyrazol-3-amine (CAS No. 1546932-26-6) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its pyrazole core substituted with a bromine atom and an ethylbutyl group, serves as a pivotal intermediate in pharmaceutical and agrochemical research. Researchers and industry professionals frequently search for terms like "pyrazole derivatives synthesis", "brominated amine applications", and "CAS 1546932-26-6 uses", reflecting the growing interest in its potential.

The molecular structure of 4-bromo-1-(2-ethylbutyl)-1H-pyrazol-3-amine offers a blend of reactivity and stability, making it a valuable building block for designing novel compounds. Its bromine substituent enables further functionalization through cross-coupling reactions, a topic often explored in queries such as "Suzuki coupling with bromopyrazole" or "palladium-catalyzed reactions of pyrazole amines". Additionally, the ethylbutyl side chain enhances lipophilicity, a property highly sought after in drug discovery for improving membrane permeability.

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In conclusion, 4-bromo-1-(2-ethylbutyl)-1H-pyrazol-3-amine (CAS No. 1546932-26-6) stands at the intersection of innovation and practicality. Its multifaceted applications—spanning pharmaceuticals, agriculture, and materials science—coupled with its adaptability in modern synthetic strategies, make it a compound of enduring relevance. As research continues to uncover new possibilities, this pyrazole derivative will undoubtedly remain a focal point in scientific and industrial advancements.